Cas no 1803693-45-9 (Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate)

Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate is a versatile intermediate in organic synthesis, particularly valuable for introducing difluoromethyl and bromomethyl functional groups into pyridine-based scaffolds. The presence of both reactive bromomethyl and electron-withdrawing difluoromethyl groups enhances its utility in cross-coupling reactions, nucleophilic substitutions, and further derivatization. This compound is especially useful in pharmaceutical and agrochemical research, where fluorinated pyridines are sought after for their metabolic stability and bioavailability. Its ester moiety also allows for further functionalization under mild conditions. The high purity and well-defined reactivity profile make it a reliable building block for constructing complex heterocyclic systems.

Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate structure

1803693-45-9 structure

Product Name:Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate

CAS No:1803693-45-9

MF:C₁₁H₁₂BrF₂NO₂

MW:308.119289398193

CID:4849152

Update Time:2025-05-20

Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate
- Inchi： 1S/C11H12BrF2NO2/c1-2-17-10(16)5-7-3-4-8(11(13)14)15-9(7)6-12/h3-4,11H,2,5-6H2,1H3
- InChI Key： GLJJVENNHQHBDZ-UHFFFAOYSA-N
- SMILES： BrCC1C(=CC=C(C(F)F)N=1)CC(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 254
XLogP3: 2.3
Topological Polar Surface Area: 39.2

Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029074811-250mg	Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate	1803693-45-9	97%	250mg	$504.00	2022-04-02
Alichem	A029074811-500mg	Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate	1803693-45-9	97%	500mg	$823.15	2022-04-02
Alichem	A029074811-1g	Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate	1803693-45-9	97%	1g	$1,564.50	2022-04-02

Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
3. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210

Additional information on Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate

Comprehensive Overview of Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1803693-45-9)

Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1803693-45-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique bromomethyl and difluoromethyl substitution pattern, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure combines reactivity and stability, enabling its use in cross-coupling reactions and fluorine chemistry, which are critical in modern drug discovery.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate as a compound of high relevance. Researchers are increasingly exploring its potential in designing enzyme inhibitors and antimicrobial agents, aligning with current trends in combating drug-resistant pathogens. Additionally, its role in crop protection formulations highlights its versatility in addressing global challenges in sustainable agriculture.

From a synthetic perspective, the bromomethyl group in this compound offers a reactive site for further functionalization, while the difluoromethyl moiety enhances metabolic stability—a key consideration in medicinal chemistry. These attributes have spurred inquiries into its structure-activity relationships (SAR) and ADME properties, frequently searched topics in academic and industrial R&D circles. The compound’s CAS No. 1803693-45-9 serves as a unique identifier, facilitating precise literature and patent searches.

Environmental and regulatory considerations also play a role in the compound’s applications. With the rise of green chemistry initiatives, researchers are investigating eco-friendly synthetic routes for derivatives of Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate. Its compatibility with catalytic methods and biodegradable solvents aligns with the demand for sustainable chemical processes, a hot topic in both scientific and public forums.

In summary, Ethyl 2-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1803693-45-9) exemplifies innovation in fine chemicals, bridging gaps between drug development, material science, and agricultural solutions. Its multifaceted utility ensures continued relevance in cutting-edge research, answering pressing questions in life sciences and beyond.